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Compound of Interest

Compound Name: meso-Hydrobenzoin

Cat. No.: B1201251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

meso-hydrobenzoin. The information is curated for professionals in research, scientific, and

drug development fields, with a focus on delivering precise, actionable data and

methodologies.

Core Physical Properties
meso-Hydrobenzoin, a diastereomer of hydrobenzoin, is an achiral molecule due to a center

of symmetry. Its physical characteristics are crucial for its application in synthesis and as a

chiral resolving agent.

Data Summary
The quantitative physical properties of meso-hydrobenzoin are summarized in the table below

for easy reference and comparison.
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Physical Property Value Units

Melting Point 136 - 139 °C

Boiling Point 373 °C at 760 mmHg

Density 1.193 g/cm³[1]

Solubility in Ethanol 25 mg/mL

Solubility in Water Insoluble -

Solubility in Hot Alcohol Soluble -

Solubility in Chloroform Soluble -

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural elucidation and purity assessment of

meso-hydrobenzoin.

Infrared (IR) Spectroscopy
The IR spectrum of meso-hydrobenzoin is characterized by the absence of a carbonyl (C=O)

stretch and the presence of a prominent hydroxyl (O-H) stretching band.

Wavenumber (cm⁻¹) Assignment

~3380 O-H stretch (broad)

~3060, 3030 C-H stretch (aromatic)

~2880 C-H stretch (aliphatic)

~1600, 1490, 1450 C=C stretch (aromatic ring)

~1060 C-O stretch (secondary alcohol)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

meso-hydrobenzoin.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.2 - 7.4 Multiplet 10H
Aromatic protons (Ar-

H)

~4.7 Singlet 2H
Methine protons (CH-

OH)

~2.4 Singlet 2H Hydroxyl protons (OH)

Chemical Shift (δ) ppm Assignment

~140 Quaternary aromatic carbon (C-ipso)

~128 Aromatic carbons (CH)

~127 Aromatic carbons (CH)

~126 Aromatic carbons (CH)

~79 Methine carbon (CH-OH)

Experimental Protocols
Detailed methodologies for determining the key physical properties of meso-hydrobenzoin are

provided below. These protocols are based on standard laboratory practices.

Determination of Melting Point
Principle: The melting point of a crystalline solid is a physical property that can be used for

identification and to assess purity. A pure substance typically melts over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Mortar and pestle

Spatula

Procedure:

Ensure the meso-hydrobenzoin sample is dry and finely powdered. If necessary, grind the

crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface

or by dropping it through a long glass tube.

Place the capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting initially to determine an approximate melting range.

Allow the apparatus to cool below the approximate melting point.

Prepare a new capillary tube with the sample.

Set the heating rate to 1-2 °C per minute and begin heating.

Record the temperature at which the first liquid appears (T₁) and the temperature at which

the entire sample has melted (T₂). The melting point range is T₁ - T₂.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1201251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Graduated cylinders or pipettes

Analytical balance

Procedure for Qualitative Solubility:

Place approximately 10 mg of meso-hydrobenzoin into a clean, dry test tube.

Add 1 mL of the solvent to be tested (e.g., water, ethanol, chloroform) to the test tube.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by stirring with a clean

glass rod.

Observe the mixture. If the solid completely dissolves, it is considered soluble. If it remains

undissolved, it is insoluble. If it partially dissolves, it is sparingly soluble.

For solvents in which the substance is insoluble at room temperature, gently heat the mixture

in a water bath to observe solubility at elevated temperatures.

Procedure for Quantitative Solubility (e.g., in Ethanol):

Prepare a saturated solution of meso-hydrobenzoin in ethanol at a specific temperature by

adding an excess of the solid to a known volume of the solvent.

Stir the mixture for a prolonged period to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant.

Evaporate the solvent from the withdrawn sample and weigh the remaining solid residue.

Calculate the solubility in mg/mL.

Determination of Density
Principle: Density is the mass of a substance per unit volume. For a solid, it can be determined

by measuring its mass and the volume it displaces in a non-reactive liquid in which it is

insoluble.
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Apparatus:

Analytical balance

Graduated cylinder

A liquid in which meso-hydrobenzoin is insoluble (e.g., water)

Procedure (Volume Displacement Method):

Weigh a sample of dry meso-hydrobenzoin crystals using an analytical balance and record

the mass (m).

Fill a graduated cylinder with a known volume of water (V₁) and record the volume. Ensure

the volume is sufficient to fully submerge the crystals.

Carefully add the weighed meso-hydrobenzoin crystals to the graduated cylinder, ensuring

no water splashes out.

Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.

Record the new volume of the water and the submerged crystals (V₂).

The volume of the meso-hydrobenzoin sample is V = V₂ - V₁.

Calculate the density (ρ) using the formula: ρ = m / V.

Visualizations
Characterization Workflow
The following diagram illustrates a logical workflow for the physical and spectroscopic

characterization of a sample suspected to be meso-hydrobenzoin.
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Caption: Workflow for the Characterization of meso-Hydrobenzoin.

Purity Assessment Logic
This diagram outlines the logical process for assessing the purity of a meso-hydrobenzoin
sample based on its melting point.
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Caption: Logic for Purity Assessment via Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of meso-Hydrobenzoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201251#physical-properties-of-meso-hydrobenzoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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